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Compound of Interest

Compound Name:
3,4-dimethoxy-N-methylaniline

hydrochloride

CAS No.: 1209739-54-7

Cat. No.: B1452829

Get Quote

Topic: 3,4-Dimethoxy-N-methylaniline Hydrochloride: Technical Guide & Safety Profile

Content Type: Technical Whitepaper & Operational Guide Audience: Research Scientists,

Medicinal Chemists, and EHS Officers[1][2]

Compound Profile & Identity
3,4-Dimethoxy-N-methylaniline hydrochloride is a specialized secondary amine building

block used primarily in the synthesis of pharmaceutical agents, particularly tyrosine kinase

inhibitors and quinazoline-based therapeutics.[2] It serves as a critical intermediate for

introducing the electron-rich 3,4-dimethoxyphenyl moiety, a pharmacophore often associated

with metabolic stability and receptor binding affinity.[2]
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Parameter Specification

Chemical Name 3,4-Dimethoxy-N-methylaniline hydrochloride

Synonyms
N-Methyl-3,4-dimethoxyaniline HCl; N-Methyl-4-

aminoveratrole HCl

CAS Number (Salt) 1209739-54-7

CAS Number (Free Base) 35162-34-6

Molecular Formula C₉H₁₃NO₂[1][2][3][4][5][6][7] · HCl

Molecular Weight 203.67 g/mol

Appearance Off-white to pale grey crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.[1]

Safety Data Sheet (SDS) Summary

Critical Safety Note: While specific toxicological data for the hydrochloride salt is limited in

public registries, it must be handled with the same rigor as the parent aniline derivatives, which

are known for potential methemoglobinemia risks and skin sensitization.[1]

2.1 Hazards Identification (GHS Classification)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[1][2]
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2.2 Handling & Storage Protocols
Engineering Controls: Use only in a chemical fume hood. Avoid dust formation.

PPE: Nitrile gloves (0.11 mm thickness minimum), safety goggles, and lab coat.[2] A P95

particulate respirator is recommended if handling large quantities of the solid.[1]

Storage: Store at 2–8°C (refrigerated) under an inert atmosphere (Argon or Nitrogen). The

compound is hygroscopic and air-sensitive; oxidation leads to darkening (quinone imine

formation).[1][2]

2.3 Emergency First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses.

Skin Contact: Wash with non-abrasive soap and water.[1] If cyanosis (blue lips/nails)

appears, seek immediate medical attention (potential methemoglobinemia).[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Technical Synthesis Guide
Objective: Synthesis of 3,4-dimethoxy-N-methylaniline hydrochloride from 3,4-

dimethoxyaniline (4-aminoveratrole).

Rationale: Direct alkylation of anilines with methyl iodide often leads to over-alkylation

(formation of N,N-dimethyl byproducts).[1][2] The Reductive Amination pathway described

below is self-validating because it kinetically favors the mono-methylated product via an imine

intermediate.[1][2]

3.1 Reaction Mechanism & Pathway
The synthesis proceeds via the condensation of the primary amine with formaldehyde to form a

hemiaminal/imine, which is subsequently reduced by sodium borohydride.[1]
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Figure 1: Step-wise reductive amination pathway for mono-methylation specificity.

3.2 Experimental Protocol (Bench Scale: 10 mmol)
Reagents:

3,4-Dimethoxyaniline (1.53 g, 10 mmol)[2]

Paraformaldehyde (360 mg, 12 mmol eq.[2] formaldehyde)[2]

Sodium Methoxide (catalytic, 0.5 mmol)[2]

Sodium Borohydride (NaBH₄) (454 mg, 12 mmol)[2]

Methanol (anhydrous)[2]

HCl (4M in Dioxane)[2]

Step-by-Step Methodology:

Imine Formation:

In a 100 mL round-bottom flask, dissolve 3,4-dimethoxyaniline in 20 mL anhydrous

methanol.

Add paraformaldehyde and catalytic sodium methoxide.[1]
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Reflux for 2 hours.[7] Checkpoint: The solution should turn clear or slightly yellow,

indicating depolymerization of paraformaldehyde and imine formation.

Reduction:

Cool the mixture to 0°C in an ice bath.

Add NaBH₄ portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur.[1]

[7]

Allow to warm to room temperature and stir for 3 hours.

Workup:

Quench excess hydride with 5 mL water.[1]

Evaporate methanol under reduced pressure.[1]

Extract the residue with Ethyl Acetate (3 x 20 mL).[2]

Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Salt Formation:

Dissolve the crude oil (free base) in 10 mL diethyl ether.

Add 4M HCl in dioxane dropwise at 0°C until precipitation is complete.

Filter the white/grey solid and wash with cold ether.[1]

Quality Control & Validation
To ensure the integrity of the synthesized compound, the following analytical parameters must

be met.

4.1 NMR Characterization (Expected Shifts)
¹H NMR (400 MHz, DMSO-d₆):
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δ 10.5-11.0 (br s, 2H): Ammonium protons (NH₂⁺).[1][2]

δ 6.8-7.0 (m, 3H): Aromatic ring protons (characteristic of 1,2,4-substitution).[1][2]

δ 3.75 (s, 3H): Methoxy group 1.[2]

δ 3.72 (s, 3H): Methoxy group 2.[2]

δ 2.85 (s, 3H):N-Methyl group.[1][2] Note: If this appears as a doublet or integrates to >3H,

check for dimethyl impurity.[1]

4.2 HPLC Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax).[2]

Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile.[1] Gradient 5% B to 95% B over 20 min.

Detection: UV @ 254 nm.[1]

Acceptance Criteria: >98% purity. Major impurity is usually the starting material (aniline) or

the N,N-dimethyl analog.[2]

Applications in Drug Development
This compound acts as a versatile nucleophile in the synthesis of complex heterocycles.[1]
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Figure 2: Downstream utility in medicinal chemistry workflows.
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Kinase Inhibitors: Used to install the solvent-exposed aniline tail in quinazoline-based EGFR

inhibitors, improving solubility and pharmacokinetic profiles [1].[1][2]

Alkaloid Synthesis: The electron-rich ring facilitates Pictet-Spengler cyclizations to form

tetrahydroisoquinoline scaffolds, common in neuroactive drugs.[1][2]

References
ChemicalBook. (2024).[2] 3,4-Dimethoxy-N-methylaniline Hydrochloride Product Profile.

Link

BLD Pharm. (2024).[2] Safety Data Sheet: 3,4-Dimethoxy-N-methylaniline hydrochloride.

Link

PubChem. (2024).[2] Compound Summary: 3,4-Dimethoxyaniline (Parent Amine).[2]

National Library of Medicine. Link[2]

Accela ChemBio. (2024).[2] Product Catalog: CAS 1209739-54-7.[2][4] Link

Heidelberg University. (2018).[2] Hydroxylamine-Mediated Arene C-H Amination. (Contextual

reference for aniline synthesis methods). Link[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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